![molecular formula C12H7Cl2NO2 B6392274 3-(2,4-Dichlorophenyl)picolinic acid, 95% CAS No. 1261933-99-6](/img/structure/B6392274.png)
3-(2,4-Dichlorophenyl)picolinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2,4-Dichlorophenyl)picolinic acid (2,4-DCPPA) is an organic compound commonly used in laboratory experiments. It is a white crystalline solid, with a melting point of 134-136°C and a molecular weight of 218.04 g/mol. 2,4-DCPPA is used as a reagent in a variety of chemical reactions and has a wide range of applications. It is also known as 2,4-dichlorophenylpicolinic acid, 2,4-dichlorophenylpicolinate, and dichlorophenylpicolinate.
Scientific Research Applications
2,4-DCPPA is widely used in scientific research, particularly in the fields of biochemistry and molecular biology. It is used as a reagent to detect and quantify proteins, peptides, and other biomolecules. It is also used to study the structure and function of enzymes, to study the structure and function of DNA and RNA, and to study the structure and function of other macromolecules.
Mechanism of Action
2,4-DCPPA is an inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is involved in the biosynthesis of tetrahydrofolate, which is an essential cofactor for the synthesis of nucleic acids, amino acids, and other biomolecules. By inhibiting DHFR, 2,4-DCPPA blocks the biosynthesis of tetrahydrofolate, thus inhibiting the synthesis of these biomolecules.
Biochemical and Physiological Effects
2,4-DCPPA has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and to reduce the growth of tumors in vivo. It has also been shown to reduce inflammation and to have anti-bacterial and anti-viral properties. In addition, it has been shown to have antioxidant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
2,4-DCPPA has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and can be stored for long periods of time without degradation. It is also highly soluble in aqueous solutions and has a wide range of applications. However, it has some limitations. It is toxic and can cause skin irritation, so it should be handled with caution. In addition, it is not as effective as other inhibitors of DHFR, such as methotrexate.
Future Directions
There are several potential future directions for research involving 2,4-DCPPA. These include further studies of its biochemical and physiological effects, further studies of its mechanism of action, and further studies of its potential applications in cancer therapy. In addition, further studies of its potential applications in other areas such as inflammation, neuroprotection, and antimicrobial therapy are warranted. Finally, further studies of its potential applications in drug design and development are also needed.
Synthesis Methods
2,4-DCPPA is synthesized through a three-step process. The first step involves the reaction of 2,4-dichlorophenol with sodium picolinate in aqueous solution. The second step involves the hydrolysis of the resulting sodium salt of 2,4-DCPPA. The third and final step involves the recrystallization of the hydrolyzed product. This process yields a pure product with a purity of 95%.
properties
IUPAC Name |
3-(2,4-dichlorophenyl)pyridine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Cl2NO2/c13-7-3-4-8(10(14)6-7)9-2-1-5-15-11(9)12(16)17/h1-6H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGCUCRJGVINUBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C(=O)O)C2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.